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Compound of Interest

Compound Name: 3-Amino-2-hydroxybenzonitrile

Cat. No.: B112898

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety, handling, and Material Safety
Data Sheet (MSDS) information for 3-Amino-2-hydroxybenzonitrile (CAS No. 67608-57-5).
The information herein is compiled from available data on closely related isomers and
analogous compounds due to the limited public availability of a dedicated Safety Data Sheet for
this specific molecule. This guide is intended to empower researchers with the necessary
knowledge to handle this compound responsibly and safely in a laboratory setting.

GHS Hazard Classification (Inferred)

A definitive Globally Harmonized System (GHS) classification for 3-Amino-2-
hydroxybenzonitrile is not readily available. However, based on the hazard profiles of its
isomers, such as 4-Amino-3-hydroxybenzonitrile, and related benzonitrile compounds, the
following classification can be inferred. It is imperative to handle the compound as if it
possesses these hazards.

Pictograms:

walt text

Signal Word: Warning

Hazard Statements:
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e H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]

e H315: Causes skin irritation.[1]

o H319: Causes serious eye irritation.[1]

e H332: Harmful if inhaled.[1]

o H335: May cause respiratory irritation.

Precautionary Statements:

A comprehensive set of precautionary statements is crucial for the safe handling of this
compound.[2]
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Category Code Statement
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 _
handling.
Do not eat, drink or smoke
P270 _ _
when using this product.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Call a
POISON CENTER or
Response P301 + P312 L
doctor/physician if you feel
unwell.
IF ON SKIN: Wash with plenty
P302 + P352
of soap and water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON CENTER or

P312 doctor/physician if you feel
unwell.
P330 Rinse mouth.
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If skin irritation occurs: Get

P332 + P313 _ _ _
medical advice/attention.
If eye irritation persists: Get
P337 + P313 ) ) )
medical advice/attention.
Take off contaminated clothing
P362 + P364 _
and wash it before reuse.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Physical and Chemical Properties

Quantitative data for 3-Amino-2-hydroxybenzonitrile is limited. The following table includes
available data for the target compound and its isomers to provide a comparative context.

3-Amino-2- 2- 4-
Property hydroxybenzonitril  Hydroxybenzonitril Hydroxybenzonitril
e e[3] e
Molecular Formula C7HsN20 C7HsNO C7HsNO
Molecular Weight 134.14 g/mol 119.12 g/mol 119.12 g/mol
Appearance Not specified Powder Not specified
Melting Point Not specified 92-95 °C Not specified
Boiling Point Not specified 149 °C / 14 mmHg Not specified
Solubility Not specified Not specified Not specified
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Toxicological Information (Inferred)

Specific toxicological data such as LD50 and LC50 values for 3-Amino-2-hydroxybenzonitrile

are not available. The toxicological profile is inferred from related compounds. Benzonitrile

compounds, in general, should be handled with utmost caution as they can release

hydrocyanic acid under certain conditions. The primary routes of exposure are inhalation, skin

contact, and ingestion.

Acute Oral Toxicity: Harmful if swallowed.[1]

Acute Dermal Toxicity: Harmful in contact with skin.[1]

Acute Inhalation Toxicity: Harmful if inhaled.[1]

Skin Corrosion/Irritation: Causes skin irritation.[1]

Serious Eye Damage/Irritation: Causes serious eye irritation.[1]
Respiratory Sensitization: May cause respiratory irritation.

Germ Cell Mutagenicity: No data available.

Carcinogenicity: No data available.

Reproductive Toxicity: No data available.

Specific Target Organ Toxicity (Single Exposure): May cause respiratory system irritation.
Specific Target Organ Toxicity (Repeated Exposure): No data available.

Aspiration Hazard: No data available.

Handling and Storage

Proper handling and storage are critical to ensure the safety of laboratory personnel and the

integrity of the compound.

Handling:
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o Work in a well-ventilated area, preferably in a chemical fume hood.[4]

o Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-
resistant gloves (e.g., nitrile), and safety goggles.[5] A face shield is recommended if there is
a risk of splashing.[5]

e Avoid generating dust.[2] If dust formation is likely, use a NIOSH-approved respirator.[5]
e Avoid contact with skin, eyes, and clothing.[5]

e Do not eat, drink, or smoke in the laboratory.[5]

e Wash hands thoroughly after handling.[5]

Storage:

» Store in a tightly closed container in a cool, dry, and well-ventilated place.[2]

o Keep away from incompatible materials such as strong oxidizing agents.[5]

» Store locked up.

First Aid Measures

In case of exposure, immediate medical attention is crucial.

If Swallowed: Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical
advice/attention. Take off contaminated clothing and wash it before reuse.

« If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON
CENTER or doctor/physician if you feel unwell.

 Ifin Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

e Specific Hazards Arising from the Chemical: Combustion may produce hazardous gases,
including carbon oxides and nitrogen oxides.

e Special Protective Equipment for Firefighters: Wear a self-contained breathing apparatus
(SCBA) and full protective gear.

Accidental Release Measures

o Personal Precautions: Evacuate the area.[5] Ensure adequate ventilation.[5] Wear
appropriate PPE, including respiratory protection.[5] Avoid breathing dust.

e Environmental Precautions: Prevent the material from entering drains or waterways.

o Methods for Cleaning Up: Carefully sweep up the spilled solid material, avoiding dust
generation, and place it in a suitable, labeled container for disposal.[2]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. It is recommended to use a licensed professional waste disposal

service.

Experimental Workflow Visualization

The following diagrams illustrate key safety and handling workflows when working with 3-
Amino-2-hydroxybenzonitrile.

Click to download full resolution via product page

Caption: General laboratory workflow for handling 3-Amino-2-hydroxybenzonitrile.
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Exposure Incident

Assess the Situation
(Ensure Safety of Self and Others)

;

Type of Exposure?

Skin Eye Inhalation Ingestion
Skin Contact Eye Contact Inhalation Ingestion
Remove Contaminated Clothing Rinse with Water for 15 min Move to Eresh Air Rinse Mouth
Wash with Soap and Water Remove Contact Lenses Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Report Incident to Supervisor

Click to download full resolution via product page

Caption: Emergency response flowchart for exposure to 3-Amino-2-hydroxybenzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Amino-2-hydroxybenzonitrile: A Technical Guide to
Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112898#safety-handling-and-msds-for-3-amino-2-
hydroxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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